2-chloro-7-(propan-2-yloxy)quinoline
Description
2-chloro-7-(propan-2-yloxy)quinoline is a synthetic organic compound with a variety of potential applications. It is a derivative of quinoline, which is a nitrogen-containing bicyclic compound widely found throughout nature in various forms . The quinoline nucleus is present in numerous biological compounds, including antimalarial, antimicrobial, antimycobacterial, antidepressant, anticonvulsant, antiviral, anticancer, antihypertensive, anti-inflammatory, antioxidant, and anti-human immunodeficiency virus (HIV) agents .
Synthesis Analysis
Quinolines can be synthesized from unknown methylanilines using the Skraup’s synthesis . This involves a sequence of reactions starting with the Michael (1,4-) addition of the aniline nitrogen to propenal, followed by electrophilic aromatic substitution, and subsequent dehydration and oxidation to give quinoline . Chemical modification of quinoline is one of the commonest approaches used in drug discovery, resulting in improved therapeutic effects .Molecular Structure Analysis
The molecular formula of 2-chloro-7-(propan-2-yloxy)quinoline is C12H12ClNO, and its molecular weight is 221.7. Quinolines, containing a nitrogen group, exhibit important biological activities .Chemical Reactions Analysis
Quinoline derivatives are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death . The antimicrobial activity of quinoline derivatives depends on the substitution on the heterocyclic pyridine ring rather than the aromatic moiety .Future Directions
Quinoline derivatives are utilized in various areas such as medicine, food, catalysts, dyes, materials, refineries, electronics, etc . There is a need to discover novel antimicrobial agents with better pharmacodynamic and pharmacokinetic properties but lesser or no side effects . Therefore, the development of new antimicrobial agents is indispensable to effective disease control .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-chloro-7-(propan-2-yloxy)quinoline can be achieved through a multi-step process involving the conversion of commercially available starting materials into the desired product.", "Starting Materials": [ "2-chloroquinoline", "isopropyl alcohol", "sodium hydride", "potassium carbonate", "acetic anhydride", "acetic acid", "sulfuric acid", "sodium nitrite", "copper sulfate", "sodium chloride", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: Preparation of 2-chloro-7-hydroxyquinoline", "2-chloroquinoline is reacted with sodium hydride in isopropyl alcohol to form the corresponding sodium salt. This is then treated with water to yield 2-chloro-7-hydroxyquinoline.", "Step 2: Preparation of 2-chloro-7-acetoxyquinoline", "2-chloro-7-hydroxyquinoline is reacted with acetic anhydride in the presence of potassium carbonate to form 2-chloro-7-acetoxyquinoline.", "Step 3: Preparation of 2-chloro-7-(propan-2-yloxy)quinoline", "2-chloro-7-acetoxyquinoline is reacted with isopropyl alcohol in the presence of sulfuric acid to form 2-chloro-7-(propan-2-yloxy)quinoline. The reaction mixture is then treated with sodium bicarbonate to neutralize the acid. The product is isolated by filtration and washed with water, sodium chloride solution, and dried." ] } | |
CAS RN |
1011533-30-4 |
Molecular Formula |
C12H12ClNO |
Molecular Weight |
221.7 |
Purity |
95 |
Origin of Product |
United States |
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